ethyl N-[(4-chloro-3,5-dimethylphenoxy)acetyl]tryptophanate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl N-[(4-chloro-3,5-dimethylphenoxy)acetyl]tryptophanate is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields. This compound is also known as ettryptophanate and is a derivative of tryptophan, an essential amino acid.
Mechanism of Action
The mechanism of action of ettryptophanate is not fully understood, but studies suggest that it may act as an inhibitor of certain enzymes and receptors. In cancer research, ettryptophanate has been shown to inhibit the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression. In neurology, ettryptophanate has been shown to modulate the activity of certain receptors, including the NMDA receptor and the 5-HT2A receptor.
Biochemical and Physiological Effects
Ettryptophanate has been shown to have a range of biochemical and physiological effects. In cancer research, ettryptophanate has been shown to induce apoptosis, or programmed cell death, in cancer cells. In neurology, ettryptophanate has been shown to improve cognitive function and memory in animal models. In immunology, ettryptophanate has been shown to modulate the production of cytokines, which are involved in the immune response.
Advantages and Limitations for Lab Experiments
Ettryptophanate has several advantages for lab experiments, including its relatively simple synthesis method and its potential applications in various fields. However, there are also limitations to using ettryptophanate in lab experiments. For example, the mechanism of action of ettryptophanate is not fully understood, which can make it difficult to interpret experimental results. Additionally, ettryptophanate is a relatively new compound, and more research is needed to fully understand its potential applications and limitations.
Future Directions
There are several future directions for research on ettryptophanate. In cancer research, further studies are needed to fully understand the anti-cancer properties of ettryptophanate and its potential applications in cancer treatment. In neurology, further studies are needed to determine the mechanism of action of ettryptophanate and its potential applications in the treatment of neurodegenerative diseases. In immunology, further studies are needed to determine the effects of ettryptophanate on the immune response and its potential applications in the treatment of autoimmune diseases. Overall, ettryptophanate is a promising compound that has the potential to have significant applications in various fields of scientific research.
Synthesis Methods
Ettryptophanate can be synthesized through a multi-step process that involves the reaction of tryptophan with 4-chloro-3,5-dimethylphenol and acetic anhydride. The product is then purified using column chromatography to obtain the final compound. The synthesis of ettryptophanate is a relatively straightforward process and can be performed in a laboratory setting.
Scientific Research Applications
Ettryptophanate has been studied for its potential applications in various fields, including cancer research, neurology, and immunology. Studies have shown that ettryptophanate has anti-cancer properties and can inhibit the growth of cancer cells. In neurology, ettryptophanate has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, ettryptophanate has been shown to modulate the immune response and may have potential applications in the treatment of autoimmune diseases.
properties
IUPAC Name |
ethyl 2-[[2-(4-chloro-3,5-dimethylphenoxy)acetyl]amino]-3-(1H-indol-3-yl)propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25ClN2O4/c1-4-29-23(28)20(11-16-12-25-19-8-6-5-7-18(16)19)26-21(27)13-30-17-9-14(2)22(24)15(3)10-17/h5-10,12,20,25H,4,11,13H2,1-3H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQLQTORELHGXMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=CNC2=CC=CC=C21)NC(=O)COC3=CC(=C(C(=C3)C)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-[2-(4-chloro-3,5-dimethylphenoxy)acetamido]-3-(1H-indol-3-yl)propanoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.